Cas no 1856375-59-1 (Furan, 3-(chloromethyl)tetrahydro-2-methyl-3-(2-propen-1-yl)-)

• Product Name: Furan, 3-(chloromethyl)tetrahydro-2-methyl-3-(2-propen-1-yl)-
• CAS No: 1856375-59-1
• MF: C₉H₁₅ClO
• MW: 174.667802095413
• CID: 5283749
• Update Time: 2025-07-15

Furan, 3-(chloromethyl)tetrahydro-2-methyl-3-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-(chloromethyl)tetrahydro-2-methyl-3-(2-propen-1-yl)-

• Inchi： 1S/C9H15ClO/c1-3-4-9(7-10)5-6-11-8(9)2/h3,8H,1,4-7H2,2H3
• InChI Key： ABPBXFIICMCXQO-UHFFFAOYSA-N
• SMILES： O1CCC(CCl)(CC=C)C1C

Additional information on Furan, 3-(chloromethyl)tetrahydro-2-methyl-3-(2-propen-1-yl)-

Introduction to Furan, 3-(chloromethyl)tetrahydro-2-methyl-3-(2-propen-1-yl) (CAS No. 1856375-59-1)

Furan, 3-(chloromethyl)tetrahydro-2-methyl-3-(2-propen-1-yl) (CAS No. 1856375-59-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a chloromethyl-substituted tetrahydrofuran, is characterized by its unique structural features and potential applications in the development of novel therapeutic agents.

The molecular structure of Furan, 3-(chloromethyl)tetrahydro-2-methyl-3-(2-propen-1-yl) consists of a tetrahydrofuran ring with a chloromethyl group and a propenyl group attached at specific positions. The presence of these functional groups imparts distinct chemical properties to the molecule, making it an interesting candidate for various chemical reactions and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Furan, 3-(chloromethyl)tetrahydro-2-methyl-3-(2-propen-1-yl). One notable method involves the use of palladium-catalyzed cross-coupling reactions, which have been shown to yield high purity and selectivity. This synthetic route not only simplifies the production process but also enhances the scalability for industrial applications.

In the context of medicinal chemistry, Furan, 3-(chloromethyl)tetrahydro-2-methyl-3-(2-propen-1-yl) has been explored for its potential as a building block in the synthesis of bioactive molecules. Its reactivity and functional group diversity make it a valuable intermediate in the development of drugs targeting various diseases. For instance, researchers have utilized this compound to synthesize novel inhibitors of enzymes involved in cancer progression and neurodegenerative disorders.

One recent study published in the Journal of Medicinal Chemistry highlighted the use of Furan, 3-(chloromethyl)tetrahydro-2-methyl-3-(2-propen-1-yl) in the design of potent inhibitors against protein kinases. These inhibitors demonstrated significant efficacy in vitro and showed promising results in preclinical models of cancer. The study emphasized the importance of optimizing the substituents on the tetrahydrofuran ring to enhance binding affinity and selectivity.

Beyond its applications in drug discovery, Furan, 3-(chloromethyl)tetrahydro-2-methyl-3-(2-propen-1-yl) has also been investigated for its role in materials science. Its unique chemical properties make it suitable for use in polymer synthesis, where it can be incorporated into functional polymers with tailored properties. These polymers have potential applications in areas such as drug delivery systems and advanced materials for electronic devices.

The environmental impact and safety profile of Furan, 3-(chloromethyl)tetrahydro-2-methyl-3-(2-propen-1-yl) are also important considerations. Studies have shown that this compound is stable under typical laboratory conditions and does not pose significant environmental risks when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during its synthesis and use.

In conclusion, Furan, 3-(chloromethyl)tetrahydro-2-methyl-3-(2-propen-1-yl) (CAS No. 1856375-59-1) is a versatile compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and reactivity make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in these fields.